[4-(benzyloxy)-3-methoxyphenyl](1-methyl-1H-imidazol-2-yl)methanol

• IUPAC Name: (3-methoxy-4-phenylmethoxyphenyl)-(1-methylimidazol-2-yl)methanol
• InChI: InChI=1S/C19H20N2O3/c1-21-11-10-20-19(21)18(22)15-8-9-16(17(12-15)23-2)24-13-14-6-4-3-5-7-14/h3-12,18,22H,13H2,1-2H3
• InChI Key: QHTVMZMNHREQOB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(C2=CC(=C(C=C2)OCC3=CC=CC=C3)OC)O
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

4-(benzyloxy)-3-methoxyphenylmethanol is a complex organic compound that features a benzyloxy group, a methoxy group, and an imidazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(benzyloxy)-3-methoxyphenylmethanol typically involves multiple steps:

Formation of the benzyloxy group: This can be achieved by reacting 4-hydroxy-3-methoxybenzaldehyde with benzyl bromide in the presence of a base such as potassium carbonate.

Introduction of the imidazole ring: The benzyloxy compound is then reacted with 1-methylimidazole under acidic conditions to form the desired imidazole derivative.

Reduction to methanol: The final step involves the reduction of the aldehyde group to a methanol group using a reducing agent like sodium borohydride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the imidazole ring or the benzyloxy group, leading to various reduced derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Electrophilic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products

Oxidation: Products include aldehydes and carboxylic acids.

Reduction: Products include alcohols and amines.

Substitution: Products vary depending on the substituent introduced, such as brominated or nitrated derivatives.

Scientific Research Applications

Chemistry

In chemistry, 4-(benzyloxy)-3-methoxyphenylmethanol is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various chemical reactions and mechanisms.

Biology

In biological research, this compound can be used to study enzyme interactions and receptor binding due to its imidazole ring, which is a common motif in many biologically active molecules.

Medicine

In medicinal chemistry, the compound is investigated for its potential therapeutic properties. The imidazole ring is known for its presence in many pharmacologically active compounds, making this compound a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the synthesis of advanced materials, including polymers and resins, due to its reactive functional groups.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-3-methoxyphenylmethanol involves its interaction with specific molecular targets. The imidazole ring can bind to metal ions or enzyme active sites, influencing various biochemical pathways. The benzyloxy and methoxy groups can also participate in hydrogen bonding and hydrophobic interactions, further modulating the compound’s activity.

Comparison with Similar Compounds

Similar Compounds

4-(benzyloxy)-3-methoxyphenylmethanol: Lacks the methyl group on the imidazole ring.

4-(benzyloxy)-3-methoxyphenylethanol: Has an ethanol group instead of a methanol group.

4-(benzyloxy)-3-methoxyphenylketone: Contains a ketone group instead of a methanol group.

Uniqueness

The unique combination of the benzyloxy, methoxy, and imidazole groups in 4-(benzyloxy)-3-methoxyphenylmethanol provides a distinct set of chemical properties. This makes it particularly valuable for applications requiring specific interactions with biological targets or for the synthesis of complex organic molecules.